isopropyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate

• IUPAC Name: propan-2-yl 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylacetate
• InChI: InChI=1S/C12H12F3NO4S/c1-7(2)20-11(17)6-21-10-4-3-8(12(13,14)15)5-9(10)16(18)19/h3-5,7H,6H2,1-2H3
• InChI Key: QWOHRNYYOXFYSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)CSC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C12H12F3NO4S
• Molecular Weight: 323.29 g/mol

Description

Isopropyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is commonly used as a reagent in organic chemistry for the synthesis of various compounds. In

Mechanism of Action

The mechanism of action of isopropyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate is not well understood. However, it is believed to act as an electrophile, reacting with nucleophiles such as amines, alcohols, and thiols, to form covalent bonds. This reactivity makes it a useful reagent in organic synthesis.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity in animal studies. It is not known to have any significant effects on human health.

Advantages and Limitations for Lab Experiments

The advantages of using isopropyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate in lab experiments include its high reactivity and versatility in organic synthesis. It can be used to synthesize a wide range of compounds, including biologically active compounds. However, its limitations include its relatively high cost and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for the use of isopropyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate in scientific research. One potential area is the development of new fluorescent probes for imaging applications. Another area is the synthesis of new biologically active compounds for drug discovery. Additionally, the optimization of the synthesis method and the development of new catalysts could lead to improved yields and cost-effectiveness.
In conclusion, this compound is a useful reagent in organic chemistry with various scientific research applications. Its unique properties make it a valuable tool for the synthesis of biologically active compounds and fluorescent probes. However, its high cost and safety considerations limit its widespread use. Further research is needed to fully understand its mechanism of action and explore its potential in drug discovery and imaging applications.

Synthesis Methods

The synthesis of isopropyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate involves the reaction of 2-nitro-4-(trifluoromethyl)thiophenol with isopropyl chloroacetate in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted into the final product. The yield of the product can be improved by optimizing the reaction conditions and using appropriate catalysts.

Scientific Research Applications

Isopropyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate has various scientific research applications. It is commonly used as a reagent in organic chemistry for the synthesis of various compounds. It has also been used as a starting material for the synthesis of biologically active compounds such as antimicrobial agents, anti-inflammatory agents, and anticancer agents. Additionally, it has been used in the synthesis of fluorescent probes for imaging applications.